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Compound of Interest

Compound Name: Ethyl Nonanoate

Cat. No.: B092252

For Researchers, Scientists, and Drug Development Professionals

Ethyl nonanoate, a fatty acid ethyl ester also known as ethyl pelargonate, is a colorless liquid
with a fruity, wine-like odor. It occurs naturally in various fruits, alcoholic beverages, and other
food products.[1][2] In industrial applications, it serves as a flavoring agent and fragrance
ingredient.[2][3] This technical guide provides an in-depth analysis of the safety and toxicity of
ethyl nonanoate, drawing from a comprehensive review of available literature and regulatory
assessments. All quantitative data are summarized in structured tables, and key experimental
methodologies are detailed to support further research and safety evaluations.

Toxicological Data Summary

The toxicological profile of ethyl nonanoate has been evaluated through a combination of
direct studies and read-across approaches from structurally similar compounds. The following
tables present a summary of the key quantitative toxicity data.

Acute Toxicity

Ethyl nonanoate exhibits very low acute systemic toxicity via oral and dermal routes.
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Route of .
o . Species LD50 Reference
Administration
Oral Rat >20,000 mg/kg bw[4] [4]
Oral Rat >43,000 mg/kg [5]1[6]
Oral Guinea Pig 24,000 mg/kg [6]
Dermal Rabbit >5,000 mg/kg bw [4]

Irritation and Sensitization

The potential for ethyl nonanoate to cause skin and eye irritation, as well as skin sensitization,
has been investigated in both animal and human studies.

Endpoint Species Observation Reference

Moderate irritation
. . ) with 100% ethyl
Skin Irritation Rabbit [4]
nonanoate for 24

hours.[4]

o No irritation with up to
Skin Irritation Human [4]
20% for 24 hours.[4]

o Causes serious eye
Eye Irritation - o [7]
irritation.[7]

No sensitization
observed at 12% in a

Skin Sensitization Human o [4]
maximization test.[4]

[6]

Considered a skin
sensitizer with a No
) o Expected
Skin Sensitization - o _ (41181
Sensitization Induction
Level (NESIL) of 4700

ug/cm2.[4][8]
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Repeated Dose and Reproductive Toxicity

Due to a lack of specific long-term toxicity data for ethyl nonanoate, read-across data from the
structurally similar compound ethyl hexanoate has been utilized to establish a reference dose.

Endpoint Study Type Species NOAEL Reference

Combined
Repeated Dose
and

Reproductive/De
1000 mg/kg

Rat bw/day [4]
(Systemic)

Repeated Dose velopmental

Toxicity Toxicity
Screening
(Read-across
from Ethyl

Hexanoate)

Combined

Repeated Dose

and

] Reproductive/De

Reproductive/De

velopmental 1000 mg/kg
velopmental o Rat [4]

o Toxicity bw/day

Toxicity )

Screening

(Read-across

from Ethyl

Hexanoate)

Based on the NOAEL from the read-across study, an oral reference dose (RfD) of 3.33 mg/kg
bw/day has been derived for ethyl nonanoate.[4]

Genotoxicity and Carcinogenicity

Current data, including both direct assessment and read-across studies, indicate that ethyl
nonanoate does not pose a genotoxic risk.
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Assay Result Reference

Negative for cytotoxicity and
BlueScreen Assay o [8]
genotoxicity.[8]

Bacterial Reverse Mutation
Assay (Ames Test) (Read- Non-mutagenic.[8] [8]

across from Ethyl Hexanoate)

In Vitro Micronucleus Test
(Read-across from Ethyl Non-clastogenic.[8] [8]

Hexanoate)

No specific carcinogenicity studies have been identified for ethyl nonanoate. However, based
on the lack of genotoxic potential and the expected metabolic pathway, it is not anticipated to
be carcinogenic.

Experimental Protocols

Detailed methodologies for key toxicological studies are crucial for the interpretation and
application of the resulting data.

Acute Oral Toxicity in Rats
e Guideline: Similar to OECD Guideline 401.

o Test Substance: Ethyl nonanoate.

e Species: Rat.

o Administration: Oral gavage.

o Dosage: A single dose exceeding 20,000 mg/kg body weight.[4]

o Observations: Animals were observed for clinical signs of toxicity and mortality for a period of
14 days. A gross necropsy was performed at the end of the study.

Skin Irritation in Rabbits
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e Guideline: Based on principles of OECD Guideline 404.
e Test Substance: 100% Ethyl nonanoate.[4]
e Species: Rabbit.

e Procedure: A 0.5 mL aliquot of the test substance was applied to a shaved area of the back
under a semi-occlusive patch for 24 hours.[4]

o Observations: The application site was evaluated for erythema and edema at specified
intervals after patch removal.

Human Maximization Test

o Guideline: Based on the principles of the Human Repeat Insult Patch Test (HRIPT).
o Test Substance: 12% ethyl nonanoate in petrolatum.[4]
e Subjects: 25 human volunteers.[4]

e Procedure: The test involves a two-phase process: an induction phase with repeated patch
applications to the same site, followed by a challenge phase where a patch is applied to a
new site.

» Observations: The challenge patch site was evaluated for signs of sensitization (e.g.,
erythema, edema, papules).

Combined Repeated Dose and
Reproductive/Developmental Toxicity Screening (Read-
across from Ethyl Hexanoate)

e Guideline: OECD Guideline 422.
o Test Substance: Ethyl hexanoate.
e Species: Rat.

o Administration: Oral gavage.
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e Dosage Levels: Up to 1000 mg/kg bw/day.[4]

o Duration: Males were dosed for a period before mating, during mating, and until termination.
Females were dosed throughout mating, gestation, and lactation.

» Endpoints Evaluated:

o Systemic Toxicity: Clinical signs, body weight, food consumption, hematology, clinical
chemistry, organ weights, and histopathology.

o Reproductive Toxicity: Mating performance, fertility, gestation length, and litter data.
o Developmental Toxicity: Viability, and clinical signs in offspring.

Visualizations

The following diagrams illustrate key conceptual frameworks relevant to the safety assessment
of ethyl nonanoate.
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Caption: A generalized workflow for chemical safety and toxicity assessment.
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Caption: A simplified signaling pathway for skin irritation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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